Cas no 2228272-12-4 (2-ethoxy-6-ethynylphenol)

• Product Name: 2-ethoxy-6-ethynylphenol
• CAS No: 2228272-12-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 6415480
• PubChem ID: 165753350
• Update Time: 2025-06-12

2-ethoxy-6-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-ethynylphenol
• EN300-1822701
• 2228272-12-4

• Inchi： 1S/C10H10O2/c1-3-8-6-5-7-9(10(8)11)12-4-2/h1,5-7,11H,4H2,2H3
• InChI Key： KVUDWSTYCQYHRJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C#C)C=1O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-ethoxy-6-ethynylphenol

Professional Introduction to Compound with CAS No. 2228272-12-4 and Product Name: 2-ethoxy-6-ethynylphenol

2-ethoxy-6-ethynylphenol, identified by the Chemical Abstracts Service (CAS) number 2228272-12-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring both an ethoxy and an ethynyl substituent on a phenolic backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. The combination of these functional groups imparts distinct reactivity and interaction capabilities, which are leveraged in both academic research and industrial drug discovery.

The ethoxy group at the 2-position of the phenol ring introduces a hydrophilic character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly advantageous in medicinal chemistry, where bioavailability and target binding affinity are critical parameters. Additionally, the ethynyl group at the 6-position provides a site for further chemical modification, enabling the synthesis of more complex derivatives through reactions such as Sonogashira coupling, which is widely used in constructing carbon-carbon bonds in organic synthesis.

Recent advancements in the field of pharmaceutical chemistry have highlighted the potential of 2-ethoxy-6-ethynylphenol as a building block for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in designing molecules with antimicrobial properties. The phenolic moiety is known to exhibit antioxidant and anti-inflammatory effects, making it relevant for therapeutic applications in conditions such as neurodegenerative disorders and chronic inflammation. Furthermore, the presence of an ethynyl group allows for the introduction of photoreactive or fluorophoric moieties, which are increasingly employed in diagnostic imaging and photodynamic therapy.

In the realm of bioorganic synthesis, 2-ethoxy-6-ethynylphenol has been utilized to develop novel intermediates for heterocyclic compounds. Heterocycles are integral to many biologically active molecules, including pharmaceuticals and agrochemicals. The compound's versatility enables chemists to explore diverse synthetic pathways, leading to the discovery of new scaffolds with improved pharmacokinetic profiles. For example, researchers have employed palladium-catalyzed cross-coupling reactions involving this compound to generate substituted phenols with enhanced binding affinity to protein targets.

The chemical reactivity of 2-ethoxy-6-ethynylphenol is another area of active investigation. The ethynyl group can undergo various transformations, including oxidation to form aldehydes or carboxylic acids, or reduction to yield alkanes. These modifications allow for fine-tuning of molecular properties, such as lipophilicity and metabolic stability, which are crucial for drug development. Additionally, the phenolic hydroxyl group can participate in hydrogen bonding interactions, influencing both molecular recognition and pharmacological activity.

From a spectroscopic perspective, 2-ethoxy-6-ethynylphenol exhibits characteristic peaks in nuclear magnetic resonance (NMR) spectroscopy that can be used for structural elucidation. The aromatic protons resonate between 6.5 and 8.0 ppm, while the ethoxy proton typically appears around 3.9 ppm due to its deshielding effect from the aromatic ring. The ethynyl proton resonates at a higher frequency due to its proximity to electronegative atoms. In infrared (IR) spectroscopy, strong absorption bands are observed at approximately 3200 cm⁻¹ (C-H stretch for the ethynyl group), 2940 cm⁻¹ (C-H stretch for alkyl groups), and 1100 cm⁻¹ (C-O stretch for the ethoxy group).

The synthetic utility of this compound has also been explored in polymer chemistry. Phenolic derivatives are known to contribute to flame retardancy due to their ability to chelate metal ions or form char residues upon decomposition. By incorporating 2-ethoxy-6-ethynylphenol into polymer matrices, researchers aim to enhance thermal stability and reduce flammability without compromising mechanical properties. This approach is particularly relevant for applications in electronics packaging and construction materials.

In conclusion,2-ethoxy-6-ethynylphenol (CAS No. 2228272-12-4) represents a versatile intermediate with broad applicability across multiple domains of chemical research and industrial development. Its unique structural features enable innovative synthetic strategies and functionalization pathways, making it a valuable asset in pharmaceutical discovery programs as well as material science initiatives. As our understanding of molecular interactions continues to evolve,this compound is poised to play an increasingly significant role in addressing complex challenges in health care and advanced materials engineering.